Cas no 878217-97-1 (2,2,2-trifluoroethyl N-[3-(2-oxopyrrolidin-1-yl)propyl]carbamate)

2,2,2-Trifluoroethyl N-[3-(2-oxopyrrolidin-1-yl)propyl]carbamate is a specialized carbamate derivative featuring a trifluoroethyl group and a pyrrolidinone moiety. This compound is of interest in medicinal chemistry and pharmaceutical research due to its potential as a versatile intermediate for the synthesis of biologically active molecules. The trifluoroethyl group enhances metabolic stability and lipophilicity, while the pyrrolidinone segment may contribute to binding affinity in target interactions. Its well-defined structure allows for precise modifications, making it valuable in the development of novel therapeutic agents. The compound is typically handled under controlled conditions due to its reactive functional groups, ensuring consistent performance in synthetic applications.
2,2,2-trifluoroethyl N-[3-(2-oxopyrrolidin-1-yl)propyl]carbamate structure
878217-97-1 structure
Product Name:2,2,2-trifluoroethyl N-[3-(2-oxopyrrolidin-1-yl)propyl]carbamate
CAS No:878217-97-1
MF:C10H15F3N2O3
MW:268.232913255692
MDL:MFCD08239612
CID:3109129
PubChem ID:9167275
Update Time:2025-08-05

2,2,2-trifluoroethyl N-[3-(2-oxopyrrolidin-1-yl)propyl]carbamate Chemical and Physical Properties

Names and Identifiers

    • 2,2,2-trifluoroethyl 3-(2-oxopyrrolidin-1-yl)propylcarbamate
    • 2,2,2-trifluoroethyl N-[3-(2-oxopyrrolidin-1-yl)propyl]carbamate
    • G36727
    • 878217-97-1
    • C10H15F3N2O3
    • DKB21797
    • AKOS009089281
    • CS-0241927
    • 2,2,2-trifluoroethylN-[3-(2-oxopyrrolidin-1-yl)propyl]carbamate
    • EN300-24159
    • Z169852178
    • MDL: MFCD08239612
    • Inchi: 1S/C10H15F3N2O3/c11-10(12,13)7-18-9(17)14-4-2-6-15-5-1-3-8(15)16/h1-7H2,(H,14,17)
    • InChI Key: UQYJGZRPKZBSNF-UHFFFAOYSA-N
    • SMILES: FC(COC(NCCCN1C(CCC1)=O)=O)(F)F

Computed Properties

  • Exact Mass: 268.10347683Da
  • Monoisotopic Mass: 268.10347683Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 307
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 58.6Ų

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Additional information on 2,2,2-trifluoroethyl N-[3-(2-oxopyrrolidin-1-yl)propyl]carbamate

Research Brief on 2,2,2-Trifluoroethyl N-[3-(2-Oxopyrrolidin-1-yl)propyl]carbamate (CAS: 878217-97-1)

The compound 2,2,2-trifluoroethyl N-[3-(2-oxopyrrolidin-1-yl)propyl]carbamate (CAS: 878217-97-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluoroethyl and pyrrolidinone functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, making it a subject of intense scientific scrutiny.

One of the key areas of interest is the compound's role as a potential modulator of neurological pathways. Preliminary research suggests that 2,2,2-trifluoroethyl N-[3-(2-oxopyrrolidin-1-yl)propyl]carbamate may interact with specific neurotransmitter receptors, offering a novel approach to treating neurodegenerative disorders such as Alzheimer's and Parkinson's diseases. Its structural similarity to known neuroactive compounds has prompted further investigation into its pharmacokinetics and bioavailability.

In addition to its neurological applications, recent studies have explored the compound's utility in oncology. Researchers have identified its ability to inhibit certain enzymes involved in tumor progression, particularly those associated with cell proliferation and apoptosis. This dual functionality—targeting both neurological and oncological pathways—positions the compound as a versatile candidate for multi-therapeutic development.

The synthesis of 2,2,2-trifluoroethyl N-[3-(2-oxopyrrolidin-1-yl)propyl]carbamate has also been optimized in recent years, with advancements in green chemistry reducing the environmental impact of its production. Novel catalytic methods have improved yield and purity, addressing previous challenges in large-scale manufacturing. These developments are critical for transitioning the compound from laboratory research to clinical trials.

Despite these promising findings, challenges remain. The compound's metabolic stability and potential off-target effects require further elucidation. Ongoing studies are employing advanced techniques such as mass spectrometry and molecular docking to better understand its interactions at the molecular level. These efforts are expected to provide a more comprehensive profile of its safety and efficacy.

In conclusion, 2,2,2-trifluoroethyl N-[3-(2-oxopyrrolidin-1-yl)propyl]carbamate represents a compelling area of research in chemical biology and pharmaceuticals. Its multifaceted applications, coupled with recent advancements in synthesis and characterization, underscore its potential as a therapeutic agent. Future research will likely focus on translational studies to bridge the gap between preclinical findings and clinical applications.

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